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Compound of Interest

2-Bromo-3-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B070544

Essential Safety and Handling Guide for 2-
Bromo-3-(trifluoromethyl)pyridine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-3-
(trifluoromethyl)pyridine (CAS No: 175205-82-0). Adherence to these protocols is essential
for ensuring laboratory safety and minimizing risk.

Chemical Properties and Hazards:

2-Bromo-3-(trifluoromethyl)pyridine is a solid organic compound with a molecular weight of
225.99 g/mol .[1] It is classified as a hazardous substance with the following primary concerns:

Acute Toxicity: Fatal if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][4]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Bromo-3-

(trifluoromethyl)pyridine.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1][5]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).

Prevents skin contact which

can lead to irritation.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator with a type P3 (EN
143) cartridge if exposure
limits are exceeded or if

irritation is experienced.[1][3]

Protects against inhalation of
harmful dust, fumes, or vapors
that can cause respiratory
irritation.[2][4]

Body Protection

Lab coat, protective clothing to

prevent skin exposure.[3][4]

Minimizes the risk of skin

contact with the chemical.

Experimental Protocol for Safe Handling

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][4]

e Ensure that an eyewash station and safety shower are readily accessible.[5]

» Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

» Avoid direct contact with skin, eyes, and clothing.[2]

e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2][3][4]

e Wash hands thoroughly with soap and water after handling and before breaks.[2][3][4]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b070544?utm_src=pdf-body
https://www.benchchem.com/product/b070544?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/643548
https://www.fishersci.com/store/msds?partNumber=AC452570010&productDescription=5-BROMO-3-FLUORO-2-TRIF+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/643548
https://www.fishersci.com/store/msds?partNumber=SPB05802DE&productDescription=2-BROMO-6-%28TRIFLUOROMETHY5GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9197EA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SPB05802DE&productDescription=2-BROMO-6-%28TRIFLUOROMETHY5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/9197EA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SPB05802DE&productDescription=2-BROMO-6-%28TRIFLUOROMETHY5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC452570010&productDescription=5-BROMO-3-FLUORO-2-TRIF+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9197EA_SDS.pdf
https://aksci.com/sds/9197EA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SPB05802DE&productDescription=2-BROMO-6-%28TRIFLUOROMETHY5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/9197EA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SPB05802DE&productDescription=2-BROMO-6-%28TRIFLUOROMETHY5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly closed when not in use.[2][3][4]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[2][3][4]

» Store locked up and away from incompatible materials such as strong oxidizing agents.[3]
4. Spill and Emergency Procedures:

o Spill: In case of a spill, evacuate the area. Use absorbent materials like sand or vermiculite
to contain the spill.[6] Transfer the contained material to a sealed, labeled container for
disposal.

» Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes.[2][4] Remove contaminated clothing and seek medical attention if irritation
occurs.[2][3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][4] Remove contact lenses if present and
easy to do.[2][3][4] Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if you feel unwell.[2][3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][3][4]

5. Disposal:

» Dispose of the chemical and its container in accordance with local, regional, and national
regulations at an approved waste disposal plant.[2][3][4]

Workflow for Handling 2-Bromo-3-
(trifluoromethyl)pyridine
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Caption: Safe handling workflow for 2-Bromo-3-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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